Cas no 722478-19-5 (2-cyano-N-(2-fluorophenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-enamide)

• Product Name: 2-cyano-N-(2-fluorophenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-enamide
• CAS No: 722478-19-5
• MF: C₁₉H₁₇FN₂O₄
• MW: 356.347688436508
• CID: 5847190
• PubChem ID: 2362473
• Update Time: 2025-06-08

2-cyano-N-(2-fluorophenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z44311611
• 2-cyano-N-(2-fluorophenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-enamide
• EN300-26588880
• 722478-19-5

• Inchi： 1S/C19H17FN2O4/c1-24-16-9-8-12(17(25-2)18(16)26-3)10-13(11-21)19(23)22-15-7-5-4-6-14(15)20/h4-10H,1-3H3,(H,22,23)/b13-10+
• InChI Key： CPGHWBFMPAEQGO-JLHYYAGUSA-N
• SMILES： FC1C=CC=CC=1NC(/C(/C#N)=C/C1C=CC(=C(C=1OC)OC)OC)=O

Computed Properties

• Exact Mass: 356.11723519g/mol
• Monoisotopic Mass: 356.11723519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 80.6Ų

Additional information on 2-cyano-N-(2-fluorophenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-enamide

Introduction to CAS No. 722478-19-5: 2-Cyano-N-(2-Fluorophenyl)-3-(2,3,4-Trimethoxyphenyl)Prop-2-Enamide

The compound CAS No. 722478-19-5, also known as 2-cyano-N-(2-fluorophenyl)-3-(2,3,4-trimethoxyphenyl)prop-enamide, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and advanced material synthesis.

The molecular structure of this compound is characterized by a central propene amide backbone with substituents that include a cyano group at the 2-position and a fluorophenyl group attached to the nitrogen atom at the N-position. The third position of the propene amide is substituted with a highly substituted aromatic ring—specifically, a 3-(o,m,p-trimethoxyphenyl) group—which introduces significant steric and electronic effects into the molecule.

Recent studies have highlighted the importance of such structurally complex molecules in the development of novel therapeutic agents. The presence of multiple functional groups—such as the cyano group, fluorine atom, and methoxy groups—allows for a wide range of interactions with biological targets, making this compound a valuable candidate for drug design efforts targeting specific enzymes or receptors.

In terms of synthesis, researchers have employed various strategies to construct this molecule efficiently. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to assemble the aromatic rings with high precision. Additionally, advancements in stereochemistry control have enabled the preparation of enantiomerically pure derivatives, which are crucial for studying the compound's biological activity.

The electronic properties of this compound are also under investigation due to its potential applications in organic electronics. The conjugated system formed by the propene amide backbone and the aromatic substituents contributes to its optical and electronic characteristics, making it a candidate for use in light-emitting diodes (LEDs) or photovoltaic devices.

Furthermore, computational studies using density functional theory (DFT) have provided insights into the molecular orbitals and reactivity patterns of this compound. These studies have revealed that the cyano group acts as an electron-withdrawing substituent, while the methoxy groups on the aromatic ring introduce electron-donating effects through resonance and inductive effects.

In conclusion, CAS No. 7...